Cas no 936731-45-2 (2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole)
936731-45-2 structure
Product Name:2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole
CAS No:936731-45-2
MF:C8H12I2N2
MW:390.003226280212
CID:2620050
PubChem ID:58970269
Update Time:2025-04-21
2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Diiodo-1-methyl-2-(2-methyl-2-propanyl)-1H-imidazole
- 2-tert-butyl-4,5-diiodo-1-Methyl-1H-iMidazole
- 2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole
- 2-tert-butyl-4,5-diiodo-1-methylimidazole
- ZOXJRAUMBRXERD-UHFFFAOYSA-N
- DA-40354
- 936731-45-2
- SCHEMBL4794248
-
- Inchi: 1S/C8H12I2N2/c1-8(2,3)7-11-5(9)6(10)12(7)4/h1-4H3
- InChI Key: ZOXJRAUMBRXERD-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C(C)(C)C)N1C)I
Computed Properties
- Exact Mass: 389.90899Da
- Monoisotopic Mass: 389.90899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.8Ų
2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
936731-45-2 (2-t-butyl-4,5-diiodo-1-methyl-1H-imidazole) Related Products
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